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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of

Vanadium-Gallium (V₃Ga) compounds. V₃Ga is a significant material in the field of

superconductivity and magnetism, primarily existing in two distinct crystalline phases: the A15

(β-W) structure, which is a well-known superconductor, and the D03 (Heusler) structure, which

exhibits antiferromagnetic properties. Understanding the magnetic behavior of both phases is

crucial for their application in various scientific and technological fields.

Core Magnetic Properties of V₃Ga
The magnetic characteristics of V₃Ga are intrinsically linked to its crystal structure. The dual-

phase nature of this compound gives rise to a rich set of magnetic phenomena.

The Superconducting A15 Phase
The A15 phase of V₃Ga is a type-II superconductor, renowned for its high critical temperature

(Tc) and upper critical magnetic field (Hc2). Its magnetic behavior is characterized by the

Meissner effect below its critical temperature, where it expels magnetic fields. The magnetic

susceptibility of the A15 phase is temperature-dependent, showing an increase as the

temperature is lowered towards Tc.

The Antiferromagnetic D03 Phase
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In its D03 crystal structure, V₃Ga exhibits antiferromagnetism. This magnetic ordering arises

from the antiparallel alignment of electron spins within the material. The transition from a

paramagnetic to an antiferromagnetic state occurs at the Néel temperature (TN).

Paramagnetic Contributions
In the normal state (for the A15 phase above Tc) and above the Néel temperature for the D03

phase, V₃Ga exhibits paramagnetic behavior. This paramagnetism is a composite of several

contributions:

Pauli Paramagnetism: This temperature-independent paramagnetism arises from the

alignment of the spins of conduction electrons in an external magnetic field. It is directly

proportional to the density of states at the Fermi level.[1][2]

Van Vleck Paramagnetism: This is another temperature-independent contribution resulting

from the polarization of the electron orbitals by an external magnetic field.[3][4][5]

Orbital Paramagnetism: This arises from the orbital motion of the electrons.

The total magnetic susceptibility is a sum of these paramagnetic contributions and the

diamagnetic contribution from the core electrons.

Quantitative Magnetic Data
The following table summarizes the key quantitative magnetic properties of the A15 and D03

phases of V₃Ga based on available literature.
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Property
A15
(Superconducting)
Phase

D03
(Antiferromagnetic)
Phase

References

Critical Temperature

(Tc)
Up to ~16.5 K Not Applicable [6]

Upper Critical Field

(Hc2)
> 20 T at 4.2 K Not Applicable

Néel Temperature

(TN)
Not Applicable ~30 K - 50 K

Magnetic

Susceptibility (χ)

Temperature-

dependent, increases

upon cooling to Tc.

Follows Curie-Weiss

law above TN.

Note: Specific temperature-dependent magnetic susceptibility data is not readily available in a

tabulated format in the reviewed literature. The provided descriptions are based on qualitative

observations from various sources.

Experimental Protocols for Magnetic
Characterization
The determination of the magnetic properties of V₃Ga involves a suite of sensitive experimental

techniques. Below are detailed methodologies for the key experiments.

Sample Preparation
High-quality single-phase or dual-phase V₃Ga samples are essential for accurate magnetic

characterization.

Arc Melting: Stoichiometric amounts of high-purity Vanadium (V) and Gallium (Ga) are

melted together in an arc furnace under an inert atmosphere (e.g., argon). The sample is

typically flipped and re-melted several times to ensure homogeneity.

Annealing: The as-cast ingot is then sealed in a quartz tube under vacuum and annealed at

a specific temperature (e.g., 800-1000 °C) for an extended period (several days to weeks) to
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promote the formation of the desired phase (A15 or D03). The cooling rate after annealing

can influence the phase composition.

Powder Metallurgy: For certain applications, V₃Ga can be prepared through powder

metallurgical routes, involving the mixing of elemental powders and subsequent heat

treatments.[7]

SQUID Magnetometry
A Superconducting Quantum Interference Device (SQUID) magnetometer is the primary

instrument for measuring the DC magnetic moment and susceptibility of V₃Ga.[8][9][10][11]

Methodology:

Sample Mounting: A small, well-defined piece of the V₃Ga sample (typically a few milligrams)

is mounted in a sample holder (e.g., a gelatin capsule or a straw) with a known, low

magnetic background.

Temperature and Field Control: The sample is loaded into the SQUID magnetometer, which

allows for precise control of temperature (from < 2 K to 400 K) and applied magnetic field (up

to several Tesla).

Zero-Field-Cooled (ZFC) Measurement:

The sample is cooled from room temperature to the lowest desired temperature (e.g., 2 K)

in the absence of an external magnetic field.

A small DC magnetic field (e.g., 10-100 Oe) is applied.

The magnetic moment is measured as the sample is warmed up. This measurement is

crucial for observing the Meissner effect in the superconducting A15 phase.

Field-Cooled (FC) Measurement:

The sample is cooled from above its transition temperature to the lowest desired

temperature in the presence of the same DC magnetic field used for the ZFC

measurement.
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The magnetic moment is measured as the sample is warmed up. The difference between

ZFC and FC curves provides information about flux pinning in the superconductor.

Magnetic Hysteresis (M-H) Loop:

At a constant temperature, the applied magnetic field is swept from a large positive value

to a large negative value and back, while the magnetic moment is continuously measured.

This measurement helps determine properties like the critical fields and the nature of the

magnetic ordering.

AC Susceptibility Measurement
AC susceptibility is a powerful technique to probe the dynamic magnetic properties and to

precisely determine the superconducting transition temperature.[12][13][14][15][16]

Methodology:

Coil System: The sample is placed within a set of mutual inductance coils, consisting of a

primary (drive) coil and a secondary (pickup) coil.

AC Field Application: A small, oscillating magnetic field (Hac) is generated by the primary coil

at a specific frequency (typically in the range of 10 Hz to 10 kHz).

Signal Detection: The oscillating magnetic response of the sample induces a voltage in the

pickup coil. A lock-in amplifier is used to measure the in-phase (χ') and out-of-phase (χ'')

components of the AC susceptibility.

Temperature Sweep: The measurement is performed while sweeping the temperature.

χ' (Real Part): Represents the dispersive component and is related to the Meissner effect.

A sharp drop in χ' indicates the onset of superconductivity.

χ'' (Imaginary Part): Represents the absorptive component and is related to energy

dissipation (AC losses) in the sample. A peak in χ'' is often observed at the

superconducting transition.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is a local probe technique that provides information about the electronic environment of

the vanadium and gallium nuclei, which is directly related to the magnetic properties.[17][18]

[19][20][21]

Methodology:

Sample Preparation: A powdered sample of V₃Ga is packed into an NMR tube.

NMR Spectrometer: The sample is placed in a high-field NMR spectrometer.

Knight Shift Measurement:

The NMR frequency of the ⁵¹V or ⁷¹Ga nucleus in the metallic V₃Ga is measured.

This frequency is compared to the NMR frequency of the same nucleus in a non-metallic,

diamagnetic reference compound (e.g., V₂O₅ or Ga(NO₃)₃).

The relative shift in frequency is the Knight shift (K), which is proportional to the spin

susceptibility of the conduction electrons (Pauli susceptibility).

Temperature Dependence: The Knight shift is measured as a function of temperature to

probe changes in the density of states at the Fermi level.

Specific Heat Measurement
Specific heat measurements provide crucial information about the thermodynamic properties of

the phase transitions.

Methodology:

Calorimeter: A small, well-characterized sample of V₃Ga is mounted in a calorimeter, which

allows for precise measurement of heat flow into and out of the sample.

Heat Pulse Method:

The sample is cooled to a low temperature.
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Small, known amounts of heat (heat pulses) are applied to the sample, and the resulting

temperature increase is measured.

The heat capacity is calculated from the ratio of the heat input to the temperature change.

Temperature Sweep: The measurement is performed over a range of temperatures,

particularly around the superconducting or magnetic transition temperatures. A sharp

anomaly (a jump or a peak) in the specific heat is a hallmark of a phase transition.
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Caption: Contributions to the total magnetic susceptibility of V₃Ga.

Experimental Workflow
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Caption: Experimental workflow for characterizing V₃Ga magnetic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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